Cas no 43197-28-0 (1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-one)

• Product Name: 1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-one
• CAS No: 43197-28-0
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• MDL: MFCD03410438
• CID: 1060623
• PubChem ID: 84045708
• Update Time: 2025-05-28

1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Bromo-1,3-benzodioxol-5-yl)-2-propanone
• 1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-one
• EN300-1995972
• 43197-28-0
• DB-311132
• 1-(6-Bromobenzo[d][1,3]dioxol-5-yl)propan-2-one
• starbld0022790

• MDL： MFCD03410438
• Inchi： 1S/C10H9BrO3/c1-6(12)2-7-3-9-10(4-8(7)11)14-5-13-9/h3-4H,2,5H2,1H3
• InChI Key： RDNXUFNYGOANPU-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1CC(C)=O)OCO2

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-one

Comprehensive Overview of 1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-one (CAS No. 43197-28-0): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-one (CAS No. 43197-28-0) stands out as a compound of significant interest due to its unique structural features and versatile applications. This brominated dioxaindan derivative is increasingly sought after in pharmaceutical intermediates, agrochemical research, and material science. Its molecular framework, combining a propan-2-one moiety with a 1,3-dioxaindan core, offers a balance of reactivity and stability, making it a valuable building block in synthetic chemistry.

The compound's CAS No. 43197-28-0 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and safety documentation. Researchers frequently search for "synthesis of 1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-one" or "applications of brominated dioxaindan derivatives," reflecting growing curiosity about its synthetic pathways and industrial potential. Recent trends highlight its role in green chemistry initiatives, where its moderate reactivity aligns with sustainable synthesis goals.

From a structural perspective, the 6-bromo substitution on the 1,3-dioxaindan ring enhances electrophilic properties, enabling selective cross-coupling reactions. This characteristic has spurred interest in "functionalization of 1,3-dioxaindan compounds" among organic chemists. Meanwhile, the propan-2-one side chain provides a handle for further derivatization, often explored in queries like "modification strategies for ketone-containing heterocycles."

In pharmaceutical contexts, this compound's potential as a precursor for bioactive molecules has been noted. While not directly therapeutic, its scaffold appears in studies targeting "heterocyclic drug discovery" and "privileged structures in medicinal chemistry." The presence of both oxygen heteroatoms and a bromine atom makes it particularly relevant to researchers investigating "halogen bonding in drug design," a hot topic in computational chemistry circles.

Material scientists have also examined CAS 43197-28-0 for its potential in polymer modification. The compound's ability to introduce both aromatic and ketone functionalities makes it a candidate for "high-performance polymer additives," a trending search term in advanced materials forums. Its thermal stability profile, often queried as "thermal behavior of brominated indan derivatives," suggests compatibility with various processing conditions.

Analytical characterization of 1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-one typically involves GC-MS, NMR, and HPLC techniques—methods frequently searched alongside the compound name. The bromine atom provides a distinct mass spectrometry signature, while the 1,3-dioxaindan protons generate characteristic NMR splitting patterns, topics often explored in "spectral analysis of heterocyclic ketones" educational resources.

Environmental considerations surrounding this compound have gained attention, with queries like "biodegradability of brominated aromatic ketones" reflecting ecological concerns. While not classified as hazardous, proper handling protocols for brominated organic compounds remain essential, a point emphasized in safety data sheets associated with CAS 43197-28-0.

The commercial availability of this specialty chemical has expanded, with suppliers increasingly listing it under both systematic names and CAS number identifiers. Procurement-related searches such as "purity specifications for 1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-one" indicate market growth, particularly in regions with strong pharmaceutical and agrochemical sectors.

Future research directions may explore the compound's utility in "click chemistry" applications or as a template for "catalysis design," both trending topics in contemporary literature. Its balanced lipophilicity, often discussed in "QSAR studies of dioxaindan derivatives," could further drive investigations into structure-activity relationships.

In summary, 1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-one (CAS No. 43197-28-0) represents a multifaceted chemical entity bridging several scientific disciplines. From answering fundamental questions about "heterocyclic compound reactivity" to addressing applied challenges in material design, this brominated ketone derivative continues to capture the imagination of researchers worldwide, ensuring its enduring relevance in the molecular sciences.